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Compound of Interest

Compound Name: Dimethyl glutaconate

Cat. No.: B041789 Get Quote

CAS Number: 5164-76-1

Molecular Formula: C7H10O4

Molecular Weight: 158.15 g/mol

This technical guide provides an in-depth overview of dimethyl glutaconate, a reactive diester

with potential applications in oncology. The document is intended for researchers, scientists,

and professionals in the field of drug development, offering a consolidated resource on its

chemical properties, biological activities, and relevant experimental methodologies.

Core Chemical and Physical Properties
Dimethyl glutaconate, also known as dimethyl 2-pentenoate, is a tautomeric compound.[1] Its

key identifiers and physical properties are summarized below for easy reference.
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Property Value Citation(s)

CAS Number 5164-76-1 [2][3]

Molecular Formula C7H10O4 [1][3]

Molecular Weight 158.15 g/mol [1][3]

Linear Formula
CH3OOCCH2CH=CHCOOCH

3

SMILES COC(=O)C/C=C/C(=O)OC [1]

Density 1.124 g/mL at 20 °C [2]

Boiling Point 192.8 °C at 760 mmHg [2]

Refractive Index n20/D 1.452 [2]

Purity
≥95.0% to ≥97% (supplier

dependent)
[3]

Synonyms Dimethyl 2-pentenoate [3]

Molecular Structure
The molecular structure of dimethyl glutaconate features a five-carbon chain with two methyl

ester functional groups.

Molecular Structure Image

Biological Activity and Proposed Mechanism of
Action
Dimethyl glutaconate has been identified as a compound with potential anticancer properties.

[1] Its biological activity is attributed to its ability to interact with DNA and key enzymes involved

in DNA replication and maintenance.

The proposed mechanisms of its antitumor activity include:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://foster77.co.uk/Foster,%20Org%20Biomol%20Chem,%20Stereocontrol%20in%20organic%20synthesis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535768/
https://2024.sci-hub.se/8253/3ac836f87ab87f182049c106746157a5/firsov2020.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535768/
https://2024.sci-hub.se/8253/3ac836f87ab87f182049c106746157a5/firsov2020.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535768/
https://2024.sci-hub.se/8253/3ac836f87ab87f182049c106746157a5/firsov2020.pdf
https://foster77.co.uk/Foster,%20Org%20Biomol%20Chem,%20Stereocontrol%20in%20organic%20synthesis.pdf
https://foster77.co.uk/Foster,%20Org%20Biomol%20Chem,%20Stereocontrol%20in%20organic%20synthesis.pdf
https://foster77.co.uk/Foster,%20Org%20Biomol%20Chem,%20Stereocontrol%20in%20organic%20synthesis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535768/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8535768/
https://www.benchchem.com/product/b041789?utm_src=pdf-body
https://www.benchchem.com/product/b041789?utm_src=pdf-body
https://2024.sci-hub.se/8253/3ac836f87ab87f182049c106746157a5/firsov2020.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNA Cross-linking: As a reactive compound, dimethyl glutaconate is reported to have a

cross-linking effect on DNA, which can induce cell death in rapidly dividing cancer cells.[1]

Topoisomerase Inhibition: It has been shown to inhibit the activity of topoisomerase II and III

enzymes.[1] These enzymes are crucial for managing DNA topology during replication, and

their inhibition leads to DNA strand breakage and subsequent degradation.[1]

Inhibition of Nucleic Acid Synthesis: Dimethyl glutaconate may also exert its effects by

binding to purine derivatives such as adenine and guanine, which are essential for the

synthesis of nucleotides. This action would inhibit the production of DNA and RNA.[1]

The compound has demonstrated inhibitory effects on the proliferation of various cancer cell

lines, including those of the breast, prostate, and colon.[1] However, specific quantitative data,

such as IC50 values, are not widely available in the public domain.
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Proposed Mechanism of Action of Dimethyl Glutaconate
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Workflow for Topoisomerase II Inhibition Assay

Experimental Steps

Prepare reaction mix
(Buffer, ATP, kDNA)

Add Dimethyl Glutaconate
& Controls
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Incubate at 37°C

Terminate reaction
(Stop Buffer, SDS, Proteinase K)

Agarose Gel Electrophoresis

Visualize DNA bands
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Analyze results
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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